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Compound of Interest

Compound Name: dtto,cesiumsalt

Cat. No.: B1172398

An important clarification regarding the subject of this document: Initial investigations into the
applications of a "DTTO cesium salt" for drug development have revealed that the compound of
interest is likely misunderstood. DTTO, or di-tetrazine-tetroxide, is a theoretical high-energy
material that has not yet been successfully synthesized.[1][2][3][4][5] Its study is confined to the
field of explosives.[1] Conversely, cesium salts, particularly cesium chloride, have been
explored independently for their potential in cancer therapy.[6][7] This document will address
these two areas separately to provide a clear and accurate overview based on available
scientific literature.

There is no evidence in the current body of scientific literature to support the existence or
investigation of a "DTTO cesium salt" for pharmaceutical or biomedical applications. A chemical
listed with the CAS number 12539-26-3 as "dtto,cesiumsalt” appears in some chemical
supplier databases; however, its safety data sheet identifies it as "Cesium 1-carba-closo-
dodecaborate," a distinct compound.[8]

This guide will therefore focus on the predicted properties of DTTO as an energetic material
and the distinct research into cesium salts as a potential therapeutic agent in oncology.

Di-tetrazine-tetroxide (DTTO): A Theoretical
Energetic Material

DTTO and its isomer, iso-DTTO, have garnered significant interest as potential energetic
compounds due to their predicted high densities and heats of formation, which suggest
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detonation properties superior to current high-performance explosives like HMX and CL-20.[1]
[3][4] It is crucial to reiterate that neither DTTO nor iso-DTTO has been synthesized to date.[1]
The properties listed below are based on theoretical calculations.

licted ies of DTTO and Related C |

. . Predicted Predicted

Predicted Density ) ] ]

Compound (glem?) Detonation Velocity Detonation
cm

< (kmls) Pressure (GPa)
DTTO (c1 isomer) 1.96[3][4] 9.70[3][4] 43.0[3][4]
iso-DTTO 2.0-2.3[1] ~10.9[4] Not specified
HMX (for comparison)  1.91[3][4] 9.10[3][4] 39.3[3][4]
CL-20 (for

2.04[3][4] 9.38[3][4] 44.1[3][4]

comparison)

The proposed stabilizing effect of the N — O linkages on alternate nitrogen atoms is a key
feature of the DTTO structure, which is thought to reduce the destabilizing repulsion between
adjacent lone pairs of electrons.[1]

Cesium Salts in Cancer Therapy: The "High pH
Therapy" Hypothesis

Independent of the research into energetic materials, cesium salts, primarily cesium chloride
(CsCl), have been investigated as a potential treatment for cancer. This approach, termed "high
pH therapy,” is based on the hypothesis that cesium can alter the intracellular pH of cancer
cells, making them more alkaline and thereby inhibiting their growth and survival.[7]

Experimental Protocols: Cesium Therapy in Human
Patients

One study reported on the treatment of 50 patients with various cancers using a cesium
chloride-based regimen. The majority of these patients were considered terminal and had not
responded to other treatments.[6]
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The treatment protocol included:

e Cesium Chloride (CsCl): Administered as the primary therapeutic agent.[6]

o Dietary Plan: A specific diet was instituted for the patients.[6]

o Supplementation: The regimen was supplemented with various vitamins and minerals.[6]

It is important to note that the use of cesium chloride for cancer treatment is considered a form
of alternative medicine and has not been approved by major regulatory bodies like the FDA.
The toxicity of cesium salts is a significant concern, with studies showing potential for adverse
effects, including cardiac issues.[9][10]

Reported Outcomes of Cesium Therapy

The aforementioned study on 50 patients reported the following outcomes:

» 50% recovery rate across various cancers, including breast, colon, prostate, and lung
cancer.[6]

o Disappearance of pain within the first three days of treatment was a consistent finding.[6]
e 26% mortality within the first two weeks of treatment.[6]
e 24% mortality within the first year of treatment.[6]

Autopsies performed on a small number of deceased patients reportedly showed an absence
of cancer cells in most cases.[6]

Proposed Mechanism of "High pH Therapy"

The central hypothesis of cesium therapy is that cancer cells have a lower intracellular pH
(more acidic) than normal cells. By introducing a highly alkaline element like cesium, the
therapy aims to raise the pH of the cancer cells to a level that is inhospitable for their survival
and metabolic processes.[7]
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Proposed Mechanism of Cesium "High pH Therapy".

Conclusion

The inquiry into "DTTO cesium salt applications” bridges two disparate fields of scientific
research: the theoretical study of high-energy materials and the controversial use of cesium

salts in alternative cancer therapies. Current evidence does not support a combined
application. DTTO remains a theoretical molecule of interest to the explosives industry, while
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cesium therapy for cancer, though reported with some positive outcomes, is fraught with safety
concerns and lacks robust, mainstream scientific validation. Professionals in drug development
should be aware of these distinct areas of research and the lack of intersection between them.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1172398?utm_src=pdf-custom-synthesis
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-21950077-3e4a-488d-8684-e1f5ef6b02fd/c/Politzer_cejem_2013_1.PDF
https://www.researchgate.net/publication/282497423_Are_DTTO_and_iso-DTTO_worthwhile_targets_for_synthesis
https://authors.library.caltech.edu/records/jq6d5-ar480
https://authors.library.caltech.edu/records/jq6d5-ar480
https://www.researchgate.net/publication/273329746_Initial_decomposition_reaction_of_di-tetrazine-tetroxide_DTTO_from_quantum_molecular_dynamics_Implications_for_a_promising_energetic_material
https://www.researchgate.net/publication/273782260_Prediction_of_the_Crystal_Packing_of_Di-Tetrazine-Tetroxide_DTTO_Energetic_Material
https://pubmed.ncbi.nlm.nih.gov/6522427/
https://pubmed.ncbi.nlm.nih.gov/6522434/
https://pubmed.ncbi.nlm.nih.gov/6522434/
https://www.echemi.com/sds/dtto-cesiumsalt-pd180914111390.html
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00030%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B596%20KB%5D.pdf
https://www.ncbi.nlm.nih.gov/books/NBK594667/
https://www.ncbi.nlm.nih.gov/books/NBK594667/
https://www.benchchem.com/product/b1172398#preliminary-investigations-into-dtto-cesiumsalt-applications
https://www.benchchem.com/product/b1172398#preliminary-investigations-into-dtto-cesiumsalt-applications
https://www.benchchem.com/product/b1172398#preliminary-investigations-into-dtto-cesiumsalt-applications
https://www.benchchem.com/product/b1172398#preliminary-investigations-into-dtto-cesiumsalt-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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